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Compound of Interest

Compound Name: 2-Hydroxyisonicotinic acid

Cat. No.: B064118 Get Quote

In-Depth Technical Guide to 2-
Hydroxyisonicotinic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Hydroxyisonicotinic acid (also

known as 2-oxo-1,2-dihydropyridine-4-carboxylic acid), a pivotal fine chemical intermediate in

the pharmaceutical and agrochemical industries. This document consolidates its fundamental

chemical properties, including its CAS number and molecular weight, and delves into its

significant, albeit primarily supportive, role in the synthesis of higher-order chemical entities.

While direct, extensive biological activity or modulation of specific signaling pathways by 2-
Hydroxyisonicotinic acid itself is not widely documented in publicly available research, this

guide will detail its applications as a foundational building block and provide generalized

experimental contexts where it is employed.

Core Chemical and Physical Properties
2-Hydroxyisonicotinic acid is a pyridine derivative with a hydroxyl group at the 2-position and

a carboxylic acid group at the 4-position. This substitution pattern imparts specific reactivity and

solubility characteristics that are advantageous in organic synthesis.

Table 1: Physicochemical Properties of 2-Hydroxyisonicotinic Acid
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Property Value Citation

CAS Number 22282-72-0 [1]

Molecular Weight 139.11 g/mol [1]

Molecular Formula C₆H₅NO₃ [1]

Synonyms

2-Hydroxy-4-pyridinecarboxylic

Acid, 2-oxo-1,2-

dihydropyridine-4-carboxylic

acid

Appearance
White to Orange to Green

powder to crystal

Purity >98.0% (GC)

Synthesis and Manufacturing
While specific, detailed industrial synthesis protocols for 2-Hydroxyisonicotinic acid are often

proprietary, general synthetic routes for related pyridine carboxylic acids can provide insight

into its production. The synthesis of pyridine derivatives often involves multi-step processes

that may include cyclization reactions, followed by functional group manipulations such as

hydrolysis of a nitrile or oxidation of an alkyl group to form the carboxylic acid. For instance, a

general method for producing 2-pyridine carboxylic acid involves the hydrolysis of 2-

cyanopyridine under alkaline conditions, followed by acid neutralization and extraction.[2]

A logical workflow for a laboratory-scale synthesis could be conceptualized as follows:

Starting Material
(e.g., Substituted Pyridine)

Functional Group
Introduction/Modification

Reagents Hydrolysis or Oxidation
to form Carboxylic Acid

Intermediate Purification
(e.g., Crystallization,

Chromatography)

Crude Product 2-Hydroxyisonicotinic
Acid

Final Product

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-Hydroxyisonicotinic acid.
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Applications in Research and Development
The primary utility of 2-Hydroxyisonicotinic acid lies in its role as a versatile intermediate in

the synthesis of more complex molecules, particularly in the pharmaceutical sector.[3] Its

unique structure serves as a scaffold for building active pharmaceutical ingredients (APIs).

Key Application Areas:

Tuberculosis Therapeutics: It is used as a starting material in the synthesis of novel

compounds aimed at treating tuberculosis.[3]

Metabolic Disorders: The compound is a precursor in the development of drugs targeting

various metabolic disorders.[3]

HIV Protease Inhibitors: It plays a role in the optimization and synthesis of HIV drugs.[3]

Agrochemicals: In the agrochemical field, it contributes to the creation of compounds

designed to enhance crop protection and yield.[3]

Biological Activity and Signaling Pathways: An
Indirect Role
Current scientific literature does not extensively detail direct biological activities or specific

signaling pathway modulation by 2-Hydroxyisonicotinic acid itself. Its significance is largely

as a structural component of larger, biologically active molecules. The final synthesized

compounds, which incorporate the 2-hydroxyisonicotinic acid moiety, may interact with a

wide array of biological targets.

For example, if 2-Hydroxyisonicotinic acid were used to synthesize a novel enzyme inhibitor,

the resulting molecule's interaction with its target enzyme would be the focus of biological

assays. The logical relationship can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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